Cas no 71325-63-8 (2-(N-methylprop-2-enamido)acetic acid)

• Product Name: 2-(N-methylprop-2-enamido)acetic acid
• CAS No: 71325-63-8
• MF: C₆H₉NO₃
• MW: 143.140561819077
• CID: 4657637
• PubChem ID: 19028675
• Update Time: 2025-06-25

2-(N-methylprop-2-enamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(N-methylprop-2-enamido)acetic acid
• Acryloylsarcosin
• N-methylacryloylglycine
• [Methyl(acryloyl)amino]acetic acid
• 2-[methyl(prop-2-enoyl)amino]acetic acid
• Z2379087356

• Inchi： 1S/C6H9NO3/c1-3-5(8)7(2)4-6(9)10/h3H,1,4H2,2H3,(H,9,10)
• InChI Key： OBXSAUMTBVIHRA-UHFFFAOYSA-N
• SMILES： OC(CN(C(C=C)=O)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 164
• XLogP3: -0.1
• Topological Polar Surface Area: 57.6

Additional information on 2-(N-methylprop-2-enamido)acetic acid

Introduction to 2-(N-methylprop-2-enamido)acetic acid (CAS No. 71325-63-8)

2-(N-methylprop-2-enamido)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 71325-63-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural motif comprising an amide group linked to an acetic acid backbone, has garnered attention due to its potential applications in drug development and as a key intermediate in synthetic pathways. The compound's structural features—specifically the presence of a N-methylprop-2-enamido moiety—make it a versatile building block for designing molecules with tailored biological activities.

The N-methylprop-2-enamido functional group introduces both rigidity and flexibility into the molecular framework, enabling interactions with biological targets such as enzymes and receptors. This characteristic has positioned 2-(N-methylprop-2-enamido)acetic acid as a candidate for further derivatization, allowing chemists to explore modifications that enhance pharmacological properties such as solubility, bioavailability, and target specificity. Recent advancements in medicinal chemistry have highlighted the utility of such amide-based scaffolds in developing novel therapeutic agents, particularly in the treatment of inflammatory diseases and metabolic disorders.

In the context of modern drug discovery, the synthesis and optimization of 2-(N-methylprop-2-enamido)acetic acid have been influenced by cutting-edge methodologies, including flow chemistry and biocatalysis. These approaches not only improve yield and purity but also align with sustainable chemistry principles by reducing waste and energy consumption. For instance, recent studies have demonstrated the use of enzymatic catalysis to introduce the amide linkage efficiently, minimizing side reactions and enhancing overall process economics. Such innovations underscore the growing importance of green chemistry practices in the pharmaceutical industry.

The pharmacological relevance of 2-(N-methylprop-2-enamido)acetic acid has been further explored through computational modeling and high-throughput screening (HTS). Computational studies have revealed that the compound's scaffold can mimic natural bioactive molecules, providing a basis for structure-based drug design. Additionally, HTS campaigns have identified derivatives of this compound that exhibit promising activity against targets associated with neurological disorders. These findings suggest that further investigation into the biological profile of 2-(N-methylprop-2-enamido)acetic acid could yield valuable insights into new therapeutic strategies.

From a synthetic perspective, 2-(N-methylprop-2-enamido)acetic acid serves as a versatile precursor for more complex molecules. Its acetic acid moiety can be further functionalized through esterification, amidation, or carboxylation reactions, while the amide group offers opportunities for coupling with other pharmacophores via peptide coupling strategies. This adaptability has made it a preferred choice for medicinal chemists seeking to develop libraries of compounds for screening purposes. Moreover, recent reports highlight its role in generating peptidomimetics—molecules designed to mimic peptide sequences without their inherent limitations such as degradation or immunogenicity.

The industrial relevance of 2-(N-methylprop-2-enamido)acetic acid is also reflected in its incorporation into large-scale manufacturing processes. Several pharmaceutical companies have adopted continuous flow reactors to produce this compound efficiently, ensuring scalability while maintaining high purity standards. This shift toward continuous manufacturing aligns with global trends toward more efficient and sustainable production methods in the chemical industry. Furthermore, regulatory agencies increasingly favor processes that minimize hazardous waste generation, making green chemistry approaches like those used in synthesizing 71325-63-8 highly desirable.

Future directions in the study of 2-(N-methylprop-2-enamido)acetic acid may involve exploring its role in targeted drug delivery systems. Researchers are investigating nanoparticle-based carriers functionalized with this compound to enhance drug delivery efficiency in vivo. Such systems could improve therapeutic outcomes by optimizing biodistribution and reducing off-target effects. Additionally, advances in polymer chemistry may enable the development of smart materials incorporating this scaffold for controlled-release applications—a promising avenue for chronic disease management.

In summary, 71325-63-8 represents a structurally intriguing molecule with broad applications across pharmaceutical research and industrial chemistry. Its unique combination of functional groups makes it a valuable intermediate for drug discovery efforts aimed at addressing unmet medical needs. As synthetic methodologies continue to evolve and computational tools become more sophisticated, 71325-63-8 will likely remain at the forefront of innovation in medicinal chemistry.